Cas no 918500-21-7 (Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester)
918500-21-7 structure
Product Name:Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester
CAS No:918500-21-7
MF:C29H40O3
MW:436.62610912323
CID:774328
PubChem ID:16096800
Update Time:2025-04-19
Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester
- methyl 14-[4-(4-methylbenzoyl)phenyl]tetradecanoate
- DTXSID30582602
- 918500-21-7
-
- Inchi: 1S/C29H40O3/c1-24-16-20-26(21-17-24)29(31)27-22-18-25(19-23-27)14-12-10-8-6-4-3-5-7-9-11-13-15-28(30)32-2/h16-23H,3-15H2,1-2H3
- InChI Key: NGLNAHIYRLRSKF-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCCCCCCC1C=CC(C(C2C=CC(C)=CC=2)=O)=CC=1)=O
Computed Properties
- Exact Mass: 436.29774513g/mol
- Monoisotopic Mass: 436.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 17
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 43.4Ų
Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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